Cas no 126956-18-1 (Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate)

• Product Name: Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate
• CAS No: 126956-18-1
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• MDL: MFCD07779938
• CID: 3140188
• PubChem ID: 14508803
• Update Time: 2025-10-12

Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate
• Methyl 3,3,3-trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanoate, 97%
• 126956-18-1
• methyl 3,3,3-trifluoro-2-hydroxy-2-(1-methyl-1h-pyrrol-2-yl)propanoate
• MFCD07779938
• methyl 3,3,3-trifluoro-2-hydroxy-2-(1-methylpyrrol-2-yl)propanoate
• METHYL3,3,3-TRIFLUORO-2-HYDROXY-2-(1-METHYL-1H-PYRROL-2-YL)PROPANATE
• SB62898

• MDL： MFCD07779938
• Inchi： 1S/C9H10F3NO3/c1-13-5-3-4-6(13)8(15,7(14)16-2)9(10,11)12/h3-5,15H,1-2H3
• InChI Key： NNVLHKKFKGTZSW-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)(C1=CC=CN1C)O)(F)F

Computed Properties

• Exact Mass: 237.06127767Da
• Monoisotopic Mass: 237.06127767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.5Ų

Additional information on Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate

Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate (CAS No. 126956-18-1): A Comprehensive Review of Its Chemical Properties and Emerging Applications

Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate, identified by its CAS number 126956-18-1, is a fluorinated pyrrole derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound exhibits unique structural and functional characteristics, making it a valuable candidate for various applications, particularly in drug development and material science. The presence of multiple fluorine atoms and a hydroxyl group in its molecular structure imparts distinct reactivity and stability, which are critical for its utility in synthetic chemistry and biological studies.

The chemical structure of Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate consists of a propanoate ester linked to a trifluoromethyl-substituted pyrrole ring. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the hydroxyl group provides a site for further functionalization. This dual functionality makes the compound a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and resistance to metabolic degradation. Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate is no exception and has been explored in several pharmacological studies. Its incorporation into drug candidates has shown promising results in modulating biological pathways associated with inflammation, cancer, and neurological disorders. The trifluoromethyl group, in particular, has been shown to improve the binding affinity of small molecules to their target proteins, thereby enhancing their therapeutic efficacy.

One of the most notable applications of Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate is in the synthesis of novel antiviral agents. The pyrrole ring is a common motif in many antiviral drugs due to its ability to interact with viral proteases and polymerases. By incorporating fluorine atoms into this ring system, researchers have been able to develop compounds with improved stability and reduced susceptibility to enzymatic degradation. This has led to the discovery of several potent inhibitors against viruses such as influenza and hepatitis C.

The compound's unique properties also make it valuable in materials science. Fluorinated compounds are known for their low surface energy and high chemical resistance, making them suitable for applications in coatings, adhesives, and specialty polymers. Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate has been investigated as a precursor for high-performance materials that exhibit enhanced durability and thermal stability. These properties are particularly important in aerospace and automotive industries where materials are subjected to extreme conditions.

The synthesis of Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)propanate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of trifluoromethyl-substituted ketones with methyl cyanoacetate followed by reduction and functional group transformations. Advances in catalytic methods have recently enabled more efficient synthetic pathways, reducing the environmental impact of its production.

In conclusion, Methyl 3,3,3-Trifluoro-2-hydroxy-2-(1-methyl-1H-pyrrol-2-ylo)propanate (CAS No. 12695618) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features contribute to its versatility as an intermediate in drug development and as a precursor for advanced materials. As research continues to uncover new applications for fluorinated compounds, Methyl 3,3 Trifluoro 22 Hydroxy22 (11 Methyl11 H Pyrrol22 12 yl)propanoate is poised to play an increasingly important role in these fields.